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Compound of Interest

6-Bromo-3-cyclopropoxy-2-
Compound Name:
fluoropyridine

Cat. No.: B13239017

Get Quote

Identity & Physicochemical Profile

CAS Number: 1243387-03-2 IUPAC Name: 6-Bromo-3-(cyclopropyloxy)-2-fluoropyridine
Molecular Formula: CsH7BrFNO Molecular Weight: 232.05 g/mol

This fluorinated pyridine intermediate is a critical scaffold in modern medicinal chemistry,
particularly in the design of kinase inhibitors (e.g., c-Met, VEGFR) where the cyclopropyl ether
moiety serves as a bioisostere for methoxy groups. The cyclopropyl group enhances metabolic
stability by retarding oxidative dealkylation (CYP450 metabolism) while increasing lipophilicity
without significantly altering the steric profile.

Key Physicochemical Properties
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Value -
Property . . Significance
(Experimental/Predicted)

Standard purity indicator

Appearance White to off-white solid
(>95%).
N ) High thermal stability for cross-
Boiling Point 260.5 £ 35.0 °C (760 mmHg) )
coupling.
) High density due to
Density 1.6 +£0.1 g/cm3 ) )
bromine/fluorine content.
o Weakly basic pyridine nitrogen
pKa (Conj. Acid) ~-0.51t00.5
due to EWGs (F, Br).
Moderate lipophilicity; good
LogP 2.64 Pop y J
membrane permeability.
- Poor water solubility; requires
Solubility DMSO, DCM, Ethyl Acetate

organic co-solvents.

Synthetic Architecture

The synthesis of 6-Bromo-3-cyclopropoxy-2-fluoropyridine presents a specific challenge:
the installation of the cyclopropyl ether linkage. Unlike simple alkyl ethers, cyclopropyl halides
are resistant to SN2 attack due to ring strain and orbital hybridization (sp2-like character).

Two primary routes are validated for this transformation: the Chan-Lam Oxidative Coupling
(High Fidelity) and the Cesium-Mediated Alkylation (Process Scale).

Route A: Chan-Lam Oxidative Coupling (Recommended)

This method utilizes copper catalysis to couple the phenol with cyclopropylboronic acid. It
avoids the harsh conditions required for alkylation with cyclopropyl halides.

e Precursor: 6-Bromo-2-fluoropyridin-3-ol (CAS: 850142-72-2)
o Reagents: Cyclopropylboronic acid, Cu(OAc)z, 2,2'-Bipyridine, Na2COs

e Solvent: 1,2-Dichloroethane (DCE) or Toluene
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e Conditions: 70°C, Open air (Oz source)

Route B: Nucleophilic Substitution (Traditional)

Direct alkylation requires forcing conditions due to the poor electrophilicity of
bromocyclopropane.

e Reagents: Bromocyclopropane, Cs2COs (Cesium Carbonate)
e Solvent: DMF or DMSO

o Conditions: 150°C, Sealed tube (slow kinetics, 12-24h)

Visualization: Synthetic Pathways

Method A: Chan-Lam Coupling

Cyclopropylboronic acid, Cu(OAc)2 High Yi;ald
Na2CO3, DCE, 70°C, Air %
6-Bromo-2-fluoropyridin-3-ol Lower Yield 6-Bromo-3-cyclopropoxy-2-fluoropyridine

(CAS: 850142-72-2)

(40-60%) _ (CAS: 1243387-03-2)
=B Method B: Cs-Mediated Alkylation ———--==""""_
Bromocyclopropane, Cs2CO3
DMF, 150°C

Click to download full resolution via product page

Figure 1: Comparative synthetic routes. Method A (Chan-Lam) is preferred for laboratory scale
due to milder conditions and higher conversion rates.

Experimental Protocol (Chan-Lam Method)
This protocol is designed for the synthesis of 1.0 g of the target compound.
Reagents:

e 6-Bromo-2-fluoropyridin-3-ol (1.0 eq, 5.2 mmol, 1.0 g)

e Cyclopropylboronic acid (2.0 eq, 10.4 mmol)

o Copper(ll) Acetate (1.0 eq, 5.2 mmol)
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e 2,2'-Bipyridine (1.0 eq, 5.2 mmol)

e Sodium Carbonate (2.0 eq, 10.4 mmol)
« DCE (25 mL, 0.2 M)

Step-by-Step Methodology:

o Catalyst Activation: In a dry round-bottom flask, combine Cu(OAc)z and 2,2'-bipyridine in
DCE. Stir at room temperature for 15 minutes until a blue-green complex forms.

o Addition: Add the pyridine phenol precursor, cyclopropylboronic acid, and finely ground
NazCOs to the mixture.

» Reaction: Equip the flask with a reflux condenser open to the atmosphere (or a drying tube if
humidity is high, but Oz is required). Heat the mixture to 70°C.

e Monitoring: Monitor via LC-MS or TLC (Hexane/EtOAc 4:1). The reaction typically reaches
completion in 12—-16 hours.

o Workup: Cool to room temperature. Filter the slurry through a pad of Celite to remove copper
salts. Wash the pad with DCM.

 Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash
column chromatography (SiOz, 0-10% EtOAc in Hexanes).

Yield Expectation: 75—-85% as a white crystalline solid.

Reactivity & Functionalization Logic

The 1,2,3,6-substitution pattern of this pyridine offers orthogonal reactivity, allowing for
sequential functionalization. This "molecular lego" approach is vital for SAR (Structure-Activity
Relationship) studies.

Orthogonal Reactivity Map

e C-2 Position (Fluorine): Highly activated for SNAr (Nucleophilic Aromatic Substitution) due to
the inductive effect of the pyridine nitrogen and the electron-withdrawing bromine at C-6.
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o Nucleophiles:[1][2][3] Primary amines, anilines, thiols.

o Conditions: DMSO/DIPEA, 60-100°C.

e C-6 Position (Bromine): Excellent handle for Pd-Catalyzed Cross-Coupling.

o Reactions: Suzuki-Miyaura (Aryl/Heteroaryl), Buchwald-Hartwig (Amines), Sonogashira
(Alkynes).

o Selectivity: The C-Br bond is reactive toward Pd(0), while the C-F bond remains inert
under standard Suzuki conditions.

Visualization: Functionalization Workflow

6-Bromo-3-cyclopropoxy-2-fluoropyridine
(CAS: 1243387-03-2)

R-NH2, Base, Heat Ar-B(OH)2, Pd(0), Base

Pathway 1: S_NAr (C-2 Displacement) Pathway 2: Pd-Coupling (C-6 Insertion)
Replaces Fluorine with Amines/Thiols Replaces Bromine with Aryl/Heteroaryl

2-Amino-6-bromo-3-cyclopropoxypyridine 6-Aryl-3-cyclopropoxy-2-fluoropyridine
(Intermediate for further coupling) (Retains Fluorine for late-stage S_NAr)

Click to download full resolution via product page

Figure 2: Orthogonal functionalization strategy. The sequence (SNAr then Suzuki vs. Suzuki
then SNAr) dictates the final scaffold architecture.

Safety & Handling (E-E-A-T)

While specific toxicological data for this CAS is limited, it should be handled with the rigorous
protocols assigned to halogenated pyridines.

e Hazard Classification (GHS):
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o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Handling Protocol:
o Use only in a chemical fume hood.
o Wear nitrile gloves (double-gloving recommended for DMSO solutions).

o Incompatibility: Avoid strong oxidizing agents and strong bases (unless intended for
reaction).

» Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Halogenated pyridines can
degrade (discolor) upon prolonged exposure to light and moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: 6-Bromo-3-cyclopropoxy-2-
fluoropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13239017/docs#technical-monograph-6-bromo-3-
cyclopropoxy-2-fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.masterorganicchemistry.com/reaction-guide/mitsunobu-reaction/
https://organic-synthesis.com/mitsunobu-reaction/
https://www.benchchem.com/product/b13239017/docs#technical-monograph-6-bromo-3-cyclopropoxy-2-fluoropyridine
https://www.benchchem.com/product/b13239017/docs#technical-monograph-6-bromo-3-cyclopropoxy-2-fluoropyridine
https://www.benchchem.com/product/b13239017/docs#technical-monograph-6-bromo-3-cyclopropoxy-2-fluoropyridine
https://www.benchchem.com/product/b13239017/docs#technical-monograph-6-bromo-3-cyclopropoxy-2-fluoropyridine
https://www.benchchem.com/product/b13239017?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239017?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

